N-(tert-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide
Overview
Description
N-(tert-butyl)-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, commonly known as Boc-4-MeSO2-Pip, is a sulfonamide compound that has been widely used in scientific research. It is a potent inhibitor of several enzymes, including carbonic anhydrases, metalloproteases, and serine proteases.
Mechanism of Action
Boc-4-MeSO2-Pip inhibits the activity of enzymes by binding to their active sites. It does so by mimicking the transition state of the enzyme-catalyzed reaction, thereby preventing the enzyme from carrying out its function. The exact mechanism of inhibition varies depending on the enzyme being targeted.
Biochemical and Physiological Effects
Boc-4-MeSO2-Pip has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells by blocking the activity of carbonic anhydrases. It has also been shown to prevent blood clotting by inhibiting the activity of serine proteases. In addition, it has been shown to inhibit the growth of bacteria by blocking the activity of metalloproteases.
Advantages and Limitations for Lab Experiments
One of the advantages of using Boc-4-MeSO2-Pip in lab experiments is its potency. It is a highly effective inhibitor of several enzymes, which makes it a valuable tool for studying their function. However, its potency can also be a limitation, as it may inhibit other enzymes that are not the target of the experiment. In addition, its high potency may also make it difficult to determine the optimal concentration to use in experiments.
Future Directions
There are several future directions for research involving Boc-4-MeSO2-Pip. One area of interest is the development of new inhibitors based on its structure. Another area of interest is the investigation of its potential as a therapeutic agent for various diseases, such as cancer and bacterial infections. Finally, further studies are needed to elucidate the mechanisms of action of Boc-4-MeSO2-Pip on different enzymes and to identify potential off-target effects.
Scientific Research Applications
Boc-4-MeSO2-Pip has been extensively used in scientific research as a tool to study the function of enzymes that it inhibits. For example, it has been used to investigate the role of carbonic anhydrases in cancer cells, as well as the function of serine proteases in blood coagulation. It has also been used to study the mechanism of action of metalloproteases in bacterial infection.
properties
IUPAC Name |
N-tert-butyl-4-methylsulfanyl-3-(pyrrolidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S2/c1-16(2,3)17-23(20,21)12-7-8-14(22-4)13(11-12)15(19)18-9-5-6-10-18/h7-8,11,17H,5-6,9-10H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEAMCCXYJPUQHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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